Cas no 223785-95-3 (1,2-Ethanediamine, N-(4-isothiocyanatophenyl)-N,N',N'-trimethyl-)

1,2-Ethanediamine, N-(4-isothiocyanatophenyl)-N,N',N'-trimethyl- structure
223785-95-3 structure
Product Name:1,2-Ethanediamine, N-(4-isothiocyanatophenyl)-N,N',N'-trimethyl-
CAS No:223785-95-3
MF:C12H17N3S
MW:235.348480939865
CID:3914137
PubChem ID:18521969
Update Time:2025-04-22

1,2-Ethanediamine, N-(4-isothiocyanatophenyl)-N,N',N'-trimethyl- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Ethanediamine, N-(4-isothiocyanatophenyl)-N,N',N'-trimethyl-
    • 1,2-Ethanediamine, N-(4-isothiocyanatophenyl)-N,N',N'-trimethyl- (9CI)
    • SCHEMBL5725470
    • 1,2-Ethanediamine, N-(4-isothiocyanatophenyl)-N,Na(2),Na(2)-trimethyl-
    • DTXSID801171779
    • 223785-95-3
    • Inchi: 1S/C12H17N3S/c1-14(2)8-9-15(3)12-6-4-11(5-7-12)13-10-16/h4-7H,8-9H2,1-3H3
    • InChI Key: YACLXJDAXAGGMY-UHFFFAOYSA-N
    • SMILES: C(N(C1=CC=C(N=C=S)C=C1)C)CN(C)C

Computed Properties

  • Exact Mass: 235.11431873Da
  • Monoisotopic Mass: 235.11431873Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 50.9Ų
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